17β-Estradiol 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)
17β-Estradiol 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)
Brand Name:
Vulcanchem
CAS No.:
14364-66-0
VCID:
VC0126596
InChI:
InChI=1S/C31H40O11/c1-15(32)38-25-26(39-16(2)33)28(40-17(3)34)30(42-27(25)29(36)37-5)41-24-11-10-23-22-8-6-18-14-19(35)7-9-20(18)21(22)12-13-31(23,24)4/h7,9,14,21-28,30,35H,6,8,10-13H2,1-5H3/t21-,22-,23+,24+,25+,26+,27+,28-,30-,31+/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2CCC3C2(CCC4C3CCC5=C4C=CC(=C5)O)C)C(=O)OC)OC(=O)C
Molecular Formula:
C31H40O11
Molecular Weight:
588.65
17β-Estradiol 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester)
CAS No.: 14364-66-0
Reference Standards
VCID: VC0126596
Molecular Formula: C31H40O11
Molecular Weight: 588.65
| CAS No. | 14364-66-0 |
|---|---|
| Product Name | 17β-Estradiol 17-(2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester) |
| Molecular Formula | C31H40O11 |
| Molecular Weight | 588.65 |
| IUPAC Name | methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-[[(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C31H40O11/c1-15(32)38-25-26(39-16(2)33)28(40-17(3)34)30(42-27(25)29(36)37-5)41-24-11-10-23-22-8-6-18-14-19(35)7-9-20(18)21(22)12-13-31(23,24)4/h7,9,14,21-28,30,35H,6,8,10-13H2,1-5H3/t21-,22-,23+,24+,25+,26+,27+,28-,30-,31+/m1/s1 |
| Standard InChIKey | TYKLFSHXKYZPFF-JSQRUJIWSA-N |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2CCC3C2(CCC4C3CCC5=C4C=CC(=C5)O)C)C(=O)OC)OC(=O)C |
| Synonyms | (17β)-3-Hydroxyestra-1,3,5(10)-trien-17-yl-2,3,4-triacetate-β-D-glucopyranosiduronic acid Methyl Ester; |
| PubChem Compound | 71316462 |
| Last Modified | Nov 11 2021 |
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